Calcein UltraBlue™ AM
Description
Calcein UltraBlue™ AM is a fluorogenic dye that is used to assess cell viability. As the acetoxymethyl ester, this compound is non-fluorescent but cell-permeant and is hydrolyzed to the fluorescent probe Calcein UltraBlue™ by intracellular esterases. Calcein UltraBlue™ is retained by living cells and displays excitation/emission maxima of 360/445 nm, respectively. This compound is a dark blue-emitting variant of the green fluorophore calcein AM, which has been used to evaluate cell viability and cytotoxicity.
Scientific Research Applications
1. Detection of Intracellular Oxidative Activity
Calcein-acetoxymethylester (calcein-AM) is used in cell microscopy and fluorometry. It is a non-fluorescent, cell permeant compound that, once inside the cell, is converted by intracellular esterases into calcein, a fluorescent form. This transformation makes it a valuable tool for detecting changes in intracellular redox states and oxidative stress in living cells, with applications in real-time imaging and confocal microscopy (Uggeri et al., 2000).
2. Evaluation of Cytotoxic Activity in Human Tumors
Calcein AM has demonstrated cytotoxic activity against various human tumor cell lines. Studies using calcein AM on primary cultures derived from solid and haematological human tumors found that it induced concentration-dependent decreases in cell survival, suggesting its potential as a new class of anticancer compound (Jonsson et al., 1996).
3. Identification of Multidrug-Resistant Phenotype in Acute Leukemia
The calcein assay has been used to identify multidrug-resistant phenotypes in acute leukemia, demonstrating its utility in predicting therapy response and survival rates in patients with acute myeloid leukemia (AML). The assay's ability to detect both P-glycoprotein and multidrug resistance-associated protein activities makes it a valuable tool for clinical laboratory settings (Karázi et al., 2001).
4. Probing Mitochondrial Function and Photosensitization
Calcein has been used in studies on cell viability and mitochondrial function, especially in fluorescence imaging. However, its photosensitizing action, particularly the generation of reactive oxygen species, highlights the need for careful consideration when using it in mitochondrial studies, as it can induce artifacts (Beghetto et al., 2000).
5. Assessment of Cell Viability and Membrane Integrity
Through the combination of calcein AM and DNA stains, cell viability and membrane integrity can be assessed. This technique is particularly relevant in evaluating the cytotoxic actions of compounds and distinguishing between prokaryotic and eukaryotic cells (Laverty & Gilmore, 2014).
6. Microfluidic Delivery of Small Molecules in Drug Discovery
Calcein AM's application in microfluidics-based cell assays demonstrates its potential in drug discovery. The controlled delivery of calcein AM into cells, followed by monitoring its enzymatic conversion, allows for high-throughput drug screening and delivery in a microfluidic platform (Wang et al., 2008).
properties
Molecular Weight |
788.7 |
|---|---|
synonyms |
Calcein UltraBlue™ Acetoxymethyl ester |
Origin of Product |
United States |
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